Cas no 16840-49-6 (1H-Isoindolium,2,3-dihydro-2-methyl-2-phenyl-, iodide (1:1))
16840-49-6 structure
Product Name:1H-Isoindolium,2,3-dihydro-2-methyl-2-phenyl-, iodide (1:1)
CAS No:16840-49-6
MF:C15H16IN
MW:337.198716163635
CID:148873
PubChem ID:28105
Update Time:2025-04-19
1H-Isoindolium,2,3-dihydro-2-methyl-2-phenyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindolium,2,3-dihydro-2-methyl-2-phenyl-, iodide (1:1)
- 2-methyl-2-phenyl-1,3-dihydroisoindol-2-ium,iodide
- 2-Methyl-2-phenylisoindolinium iodide
- 2-methyl-2-phenyl-isoindolinium, iodide
- 2-Methyl-2-phenyl-isoindolinium, Jodid
- AC1L1EMM
- ISOINDOLINIUM, 2-METHYL-2-PHENYL-, IODIDE
- LS-84729
- 2-Methyl-2-phenylisoindolin-2-ium iodide
- 2-methyl-2-phenyl-1,3-dihydroisoindol-2-ium;iodide
- 16840-49-6
- 2-Methyl-2-phenyl-2,3-dihydro-1H-isoindol-2-ium iodide
- AKOS024332764
- DTXSID80937486
- 654-282-0
-
- Inchi: 1S/C15H16N.HI/c1-16(15-9-3-2-4-10-15)11-13-7-5-6-8-14(13)12-16;/h2-10H,11-12H2,1H3;1H/q+1;/p-1
- InChI Key: UAQIEBKYFPGMNS-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C)(C2C=CC=CC=2)CC2C=CC=CC=2C1
Computed Properties
- Exact Mass: 320.9071
- Monoisotopic Mass: 337.032743
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- PSA: 0
1H-Isoindolium,2,3-dihydro-2-methyl-2-phenyl-, iodide (1:1) Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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